Cas no 854018-86-3 (Tert-butyl (2-chloro-3-prop-1-yn-1-ylpyridin-4-yl)carbamate)

• Product Name: Tert-butyl (2-chloro-3-prop-1-yn-1-ylpyridin-4-yl)carbamate
• CAS No: 854018-86-3
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 2149081
• Update Time: 2023-08-04

Tert-butyl (2-chloro-3-prop-1-yn-1-ylpyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-chloro-3-prop-1-yn-1-ylpyridin-4-yl)carbamate
• DTVUOCBZVJRFCC-UHFFFAOYSA-N
• [2-chloro-3-(1-propynyl)-4-pyridinyl]-carbamic acid, 1,1-dimethylethyl ester
• Tert-butyl (2-chloro-3-prop-1-yn-1-ylpyridin-4-yl)carbamate

• Inchi： 1S/C13H15ClN2O2/c1-5-6-9-10(7-8-15-11(9)14)16-12(17)18-13(2,3)4/h7-8H,1-4H3,(H,15,16,17)
• InChI Key： DTVUOCBZVJRFCC-UHFFFAOYSA-N
• SMILES： ClC1C(C#CC)=C(C=CN=1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 364
• Topological Polar Surface Area: 51.2